1-(4-Methyl-3-nitrophenyl)ethan-1-amine
Overview
Description
“1-(4-Methyl-3-nitrophenyl)ethan-1-amine” is a chemical compound with the CAS Number: 2469804-95-1 . It has a molecular weight of 216.67 . The IUPAC name for this compound is ®-1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for “1-(4-Methyl-3-nitrophenyl)ethan-1-amine” is 1S/C9H12N2O2.ClH/c1-6-3-4-8(7(2)10)5-9(6)11(12)13;/h3-5,7H,10H2,1-2H3;1H/t7-;/m1./s1 . Unfortunately, the specific details about the molecular structure of this compound are not available in the search results.Physical And Chemical Properties Analysis
“1-(4-Methyl-3-nitrophenyl)ethan-1-amine” is a powder . It is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 216.67 .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Antiviral Properties : Chalcones exhibit antiviral activity against various viruses. Researchers have explored their potential in inhibiting viral replication and preventing infections .
- Cardiovascular Diseases : Some chalcone derivatives have shown cardioprotective effects. They may help reduce oxidative stress, inflammation, and improve heart function .
- Parasitic Infections : Chalcones possess antiparasitic properties. They could be useful in combating diseases caused by protozoa and helminths .
- Stomach Cancer Treatment : Chalcones have been investigated for their anticancer potential. They may inhibit cancer cell growth and induce apoptosis in stomach cancer cells .
Organic Synthesis
Chalcones are synthesized mainly through Claisen–Schmidt condensation, involving cross Aldol reactions of aldehydes and ketones. The compound’s structure and characterization were established using nuclear magnetic resonance spectroscopy and single-crystal X-ray diffraction .
Heterocyclic Chemistry
1,2,3-Triazoles, a class of heterocycles, exhibit diverse biological activities. They can be synthesized via click chemistry, providing high yields of substituted derivatives. The compound contains a 1,2,3-triazole moiety, which contributes to its potential pharmacological properties .
Crystallography
The crystal structure of (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)-3-(naphthalen-2-yl)prop-2-en-1-one was determined using single-crystal X-ray diffraction . This technique helps elucidate molecular arrangements and provides valuable insights into chemical behavior.
Spectroscopy
Nuclear magnetic resonance (NMR) spectroscopy is a powerful tool for analyzing organic compounds. Researchers use it to study the compound’s structure, connectivity, and functional groups. The 1H and 13C NMR spectra of this compound were recorded in CDCl3 or DMSO-d6 .
Safety and Hazards
The safety information for “1-(4-Methyl-3-nitrophenyl)ethan-1-amine” includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-(4-methyl-3-nitrophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-6-3-4-8(7(2)10)5-9(6)11(12)13/h3-5,7H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USTZRTLGNJYTTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(C)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methyl-3-nitrophenyl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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